Cas no 1261833-30-0 (4,2',3'-Trifluorobiphenyl-2-carbonyl chloride)

• Product Name: 4,2',3'-Trifluorobiphenyl-2-carbonyl chloride
• CAS No: 1261833-30-0
• MF: C₁₃H₆ClF₃O
• MW: 270.634353160858
• CID: 4790605
• Update Time: 2025-06-12

4,2',3'-Trifluorobiphenyl-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4,2',3'-Trifluorobiphenyl-2-carbonyl chloride

• Inchi： 1S/C13H6ClF3O/c14-13(18)10-6-7(15)4-5-8(10)9-2-1-3-11(16)12(9)17/h1-6H
• InChI Key： DPAKHOZNMWXRHO-UHFFFAOYSA-N
• SMILES： ClC(C1C=C(C=CC=1C1C=CC=C(C=1F)F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 313
• XLogP3: 4.4
• Topological Polar Surface Area: 17.1

Additional information on 4,2',3'-Trifluorobiphenyl-2-carbonyl chloride

Introduction to 4,2',3'-Trifluorobiphenyl-2-carbonyl chloride (CAS No. 1261833-30-0) and Its Applications in Modern Chemical Biology

4,2',3'-Trifluorobiphenyl-2-carbonyl chloride, identified by the CAS number 1261833-30-0, is a fluorinated biphenyl derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound serves as a versatile intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents. The introduction of fluorine atoms into the biphenyl core enhances the metabolic stability and binding affinity of the resulting compounds, making them more suitable for clinical applications.

The structure of 4,2',3'-Trifluorobiphenyl-2-carbonyl chloride features a carbonyl chloride functional group at the 2-position of the biphenyl ring, which is highly reactive and facilitates further derivatization. This reactivity has been exploited in multiple synthetic pathways, enabling the construction of complex molecular architectures. The presence of three fluorine atoms at the 2', 3', and 4' positions further modulates the electronic properties of the molecule, influencing its interactions with biological targets.

In recent years, fluorinated aromatic compounds have become increasingly important in drug discovery due to their ability to improve pharmacokinetic profiles. Studies have demonstrated that fluorine substitution can enhance lipophilicity, reduce metabolic degradation, and increase binding affinity to enzymes and receptors. 4,2',3'-Trifluorobiphenyl-2-carbonyl chloride is no exception, and its applications in medicinal chemistry have been extensively explored.

One notable application of 4,2',3'-Trifluorobiphenyl-2-carbonyl chloride is in the synthesis of protease inhibitors. Proteases play a crucial role in various physiological processes, and their inhibition is a key strategy in treating diseases such as cancer and inflammation. The carbonyl chloride moiety allows for facile coupling with amines to form amides, which are common motifs in protease inhibitors. For instance, researchers have utilized this compound to develop inhibitors targeting matrix metalloproteinases (MMPs), which are involved in tissue degradation and have been implicated in cancer progression.

Another area where 4,2',3'-Trifluorobiphenyl-2-carbonyl chloride has shown promise is in the synthesis of kinase inhibitors. Kinases are enzymes that phosphorylate other proteins, regulating a wide range of cellular processes. Dysregulation of kinase activity is associated with numerous diseases, including cancer. By incorporating this compound into drug candidates, scientists have been able to design molecules with improved selectivity and potency. For example, derivatives of 4,2',3'-Trifluorobiphenyl-2-carbonyl chloride have been investigated as inhibitors of tyrosine kinases, which are overactive in many types of cancer.

The influence of fluorine atoms on the electronic properties of 4,2',3'-Trifluorobiphenyl-2-carbonyl chloride also makes it a valuable building block for designing molecules with specific binding characteristics. Fluorine substitution can alter the dipole moment and electron density distribution within a molecule, thereby tuning its interaction with biological targets. This has led to the development of highly selective ligands for receptors such as G protein-coupled receptors (GPCRs), which are involved in neurotransmission and signal transduction.

Recent advances in computational chemistry have further enhanced the utility of 4,2',3'-Trifluorobiphenyl-2-carbonyl chloride. Molecular modeling techniques allow researchers to predict the binding modes and affinities of candidate drug molecules before they are synthesized. This approach has accelerated the drug discovery process by enabling rapid screening of large libraries of compounds. By integrating experimental data with computational predictions, scientists can optimize the structure of 4,2',3'-Trifluorobiphenyl-2-carbonyl chloride derivatives for improved biological activity.

The synthesis of 4,2',3'-Trifluorobiphenyl-2-carbonyl chloride itself is an interesting challenge due to its fluorinated nature. Traditional synthetic routes often involve multi-step processes that require careful control of reaction conditions to prevent side reactions. However, recent developments in synthetic methodologies have made it possible to produce this compound more efficiently and on larger scales. For instance, transition metal-catalyzed cross-coupling reactions have been employed to introduce fluorine atoms into aromatic rings with high precision.

The versatility of 4,2',3'-Trifluorobiphenyl-2-carbonyl chloride extends beyond its use as an intermediate in drug synthesis. It has also been utilized in materials science applications due to its unique electronic properties. Fluorinated aromatic compounds can exhibit enhanced thermal stability and chemical resistance when incorporated into polymers or other materials. This has led to their use in high-performance coatings and electronic devices.

In conclusion,4,2',3'-Trifluorobiphenyl-2-carbonyl chloride (CAS No. 1261833-30-0) is a multifunctional compound with broad applications across chemical biology and pharmaceutical research. Its ability to serve as a versatile intermediate for synthesizing bioactive molecules underscores its importance in modern drug discovery efforts. As research continues to uncover new therapeutic targets and synthetic strategies,4,2',3'-Trifluorobiphenyl-2-carbonyl chloride will undoubtedly remain at the forefront of innovation.